Cas no 52691-62-0 (Lyso-PAF C-16)

• Product Name: Lyso-PAF C-16
• CAS No: 52691-62-0
• MF: C₂₄H₅₂NO₆P
• MW: 481.646549224854
• MDL: MFCD00042932
• CID: 367287
• PubChem ID: 24896384
• Update Time: 2025-10-29

Lyso-PAF C-16 Chemical and Physical Properties

Names and Identifiers

• 3,5,9-Trioxa-4-phosphapentacosan-1-aminium,4,7-dihydroxy-N,N,N-trimethyl-, inner salt, 4-oxide, (7R)-
• 1-alkyl-2-hydroxy-sn-glycero-3-phosphocholine
• 1-O-hexadecyl-2-hydroxy-sn-glycero-3-phosphocholine
• 1-O-Hexadecyl-sn-glycero-3-phosphocholine
• 3,5,9-Trioxa-4-phosphapentacosan-1-aminium,4,7-dihydroxy-N,N,N-trimethyl-, inner salt, 4-oxide...
• Lyso-PAF (C16)
• Lyso-PAF C-16
• 1-hexadecyl
• 1-hexadecyl-sn-glycero-3-phosphocholine
• 1-Hexyldecyl-sn-glycerol-3-phosphorylcholine
• 1-O-hexadecyl lyso PAF
• 1-O-hexadecyl lyso platelet-activating factor
• 1-O-hexadecyl-2-hydroxy-sn-glycero-3-p
• 1-O-hexadecyl-2-lyso-sn-glycero-3-phosphocholine
• 1-O-PALMITYL-SN-GLYCERO-3-PHOSPHOCHOLINE
• C16 LYSO PAF
• LYSO-PAF16
• LYSO-PLATELET ACTIVATING FACTOR-16
• 3-sn-Lysophosphatidylcholine, 1-hexadecyl
• Lyso-PAF-C16
• Lyso-platelet activating factor
• 3,5,9-Trioxa-4-phosphapentacosan-1-aminium, 4,7-dihydroxy-N,N,N-trimethyl-, inner salt, 4-oxide, (R)-
• UNII-FSF9VMH5MK
• (2r)-3-(hexadecyloxy)-2-hydroxypropyl 2-(trimethylammonio)ethyl phosphate
• (R)-3-(hexadecyloxy)-2-hydroxypropyl 2-(trimethylammonio)ethyl phosphate
• HMS3402G06
• CHEMBL479687
• PC O-16:0/0:0
• 3,5,9-TRIOXA-4-PHOSPHAPENTACOSAN-1-AMINIUM, 4,7-DIHYDROXY-N,N,N-TRIMETHYL-, INNER SALT, 4-OXIDE, (7R)-
• LMGP01060010
• lysophosphatidylcholine O-16:0/0:0
• HMS1989G06
• NCGC00161374-02
• LPC(o16:0)
• MFCD00042932
• C16 Lyso PAF, 1-O-hexadecyl-2-hydroxy-sn-glycero-3-phosphocholine, powder
• 1-O-Hexadecyl-2-lyso-glycero-3-phosphorylcholine
• HMS1791G06
• Lysophosphatidylcholine(O-16:0/0:0)
• DTXSID70967131
• 1-palmityl-GPC
• 52691-62-0
• (R)-3-(Hexadecyloxy)-2-hydroxypropyl (2-(trimethylammonio)ethyl) phosphate
• Lyso-platelet activating factor C16
• LPC O-16:0/0:0
• 97288-09-0
• FSF9VMH5MK
• NCGC00161374-03
• CHEBI:64496
• CS-0181648
• Lyso-gepc
• NCGC00161374-01
• AKOS027379122
• Q27133319
• C16 Lyso PAF, 1-O-hexadecyl-2-hydroxy-sn-glycero-3-phosphocholine, chloroform
• 1-O-Hexadecyl-sn-glyceryl-3-phosphorylcholine
• PC(O-16:0/0:0)
• HY-141570
• lyso-Platelet-activating factor
• 1-O-Hexadecyl-sn-glycero-3-phosphatidylcholine
• (R)-3-(Hexadecyloxy)-2-hydroxypropyl(2-(trimethylammonio)ethyl)phosphate
• GPC(O-16:0/0:0)
• LYSO-PAF C16
• BML3-E04
• HMS3648P08
• [(2R)-3-hexadecoxy-2-hydroxypropyl] 2-(trimethylazaniumyl)ethyl phosphate
• DB-250463
• G90852

• MDL： MFCD00042932
• Inchi： 1S/C24H52NO6P/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-20-29-22-24(26)23-31-32(27,28)30-21-19-25(2,3)4/h24,26H,5-23H2,1-4H3/t24-/m1/s1
• InChI Key： VLBPIWYTPAXCFJ-XMMPIXPASA-N
• SMILES： P(=O)([O-])(OC[C@@H](COCCCCCCCCCCCCCCCC)O)OCC[N+](C)(C)C

Computed Properties

• Exact Mass: 481.35300
• Monoisotopic Mass: 481.353
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 24
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 88.1

Experimental Properties

• Color/Form: Not available
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 97.86000
• LogP: 6.12320
• Solubility: Not available
• Color/Form: 5 mg/mL (878119C-5mg)

Lyso-PAF C-16 Security Information

• Signal Word：Warning
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22; S24/25
• FLUKA BRAND F CODES：10-21
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerophospholipids Monoalkylglycerophosphocholines
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerophospholipids Glycerophosphocholines Monoalkylglycerophosphocholines

Additional information on Lyso-PAF C-16

Lyso-PAF C-16: A Comprehensive Overview

Lyso-PAF C-16, also known by its CAS number 52691-62-0, is a specialized compound that has garnered significant attention in the fields of biochemistry and pharmacology. This compound, classified as a lysophosphatidic acid (LPA), plays a pivotal role in various cellular processes and signaling pathways. Recent studies have highlighted its potential in therapeutic applications, particularly in the modulation of inflammatory responses and cancer progression.

The structure of Lyso-PAF C-16 consists of a glycerol backbone with a fatty acid chain of 16 carbons (C16) attached to the sn-1 position and a phosphatidic acid group at the sn-3 position. This unique structure allows it to interact with specific receptors, such as the LPA receptors (LPARs), which are critical mediators of cellular responses. The C16 fatty acid chain contributes to its hydrophobic properties, enabling it to integrate into cellular membranes and influence membrane dynamics.

Recent research has demonstrated that Lyso-PAF C-16 exhibits potent anti-inflammatory properties. In experimental models, it has been shown to suppress pro-inflammatory cytokine production and reduce oxidative stress. These findings suggest its potential as a therapeutic agent in conditions characterized by chronic inflammation, such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, Lyso-PAF C-16 has also been investigated for its role in cancer biology. Studies indicate that it can inhibit cancer cell proliferation and induce apoptosis by modulating key signaling pathways, including the MAPK/ERK and PI3K/AKT pathways. These mechanisms highlight its potential as a chemotherapeutic agent or adjuvant in cancer treatment regimens.

The synthesis of Lyso-PAF C-16 involves a multi-step process that includes the isolation of phosphatidic acid from natural sources, followed by enzymatic or chemical hydrolysis to yield the lysophosphatidic acid derivative. Recent advancements in synthetic methodologies have improved the efficiency and scalability of this process, making it more accessible for research and commercial applications.

Moreover, Lyso-PAF C-16 has been explored for its role in neuroprotection. Preclinical studies suggest that it can promote neuronal survival and enhance cognitive function by mitigating neuroinflammation and oxidative damage. These findings open new avenues for its application in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

In conclusion, Lyso-PAF C-16 (CAS No. 52691-62-0) is a versatile compound with promising therapeutic potential across multiple disease areas. Its ability to modulate inflammatory responses, inhibit cancer progression, and protect against neurodegeneration underscores its significance in contemporary biomedical research. As ongoing studies continue to unravel its mechanisms of action, Lyso-PAF C-16 is poised to emerge as a valuable tool in the development of innovative therapeutic strategies.